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Introduction

Iodophthalein, specifically the disodium salt of tetraiodophenolphthalein, represents a

landmark in the history of medical imaging. Its development in the 1920s by Drs. Evarts

Graham and Warren Cole led to the first successful visualization of the gallbladder, a procedure

known as cholecystography.[1][2][3] This technique, often referred to as the Graham-Cole test,

was the primary method for diagnosing gallbladder diseases, such as gallstones, for several

decades.[1][4] While largely superseded by modern imaging modalities like ultrasound and

magnetic resonance cholangiopancreatography (MRCP), the principles of its application laid

the groundwork for the development of future contrast agents.[2][5][6] These notes provide a

detailed overview of the historical protocol for using iodophthalein in gallbladder imaging,

intended for researchers, scientists, and drug development professionals interested in the

history and fundamentals of contrast agent development.

Physiological Principle

The use of iodophthalein for cholecystography is based on the physiological process of

hepatic uptake and biliary excretion.[7][8] After administration, the compound is absorbed into

the bloodstream, taken up by the liver, and then excreted into the bile. The gallbladder

concentrates the bile, and therefore the iodophthalein, making it opaque to X-rays and

allowing for visualization of the gallbladder's structure and any potential filling defects, such as

radiolucent gallstones.[2][3]
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Quantitative Data Summary
The following table summarizes the typical dosage and imaging parameters for

cholecystography using iodophthalein and similar early contrast agents. It is important to note

that these are based on historical accounts and are not reflective of current medical practice.

Parameter Value Notes

Contrast Agent
Sodium

tetraiodophenolphthalein

Also referred to as

Iodophthalein.[1]

Administration Route Oral or Intravenous
Oral administration became

more common.[1][7]

Oral Dosage 3.0 - 4.0 grams

Typically administered in

capsules or as a freshly

prepared solution.

Intravenous Dosage Up to 4.0 grams Had to be injected very slowly.

Time to Imaging
12 - 18 hours post-

administration

Allowed for absorption and

concentration in the

gallbladder.

Imaging Modality
Abdominal X-ray

(Radiography)

The primary method for

visualization.[7]

Experimental Protocols
The following are reconstructed protocols for oral and intravenous cholecystography based on

historical descriptions.

Protocol 1: Oral Cholecystography
Patient Preparation:

The evening prior to the administration of the contrast agent, the patient consumes a fat-

free meal.
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Following the meal, the patient ingests the prescribed dose of iodophthalein (typically 3-4

grams) in capsule form or as a freshly prepared solution.

The patient then fasts until the imaging procedure is complete. Water is permitted.

Imaging Procedure:

Approximately 12-14 hours after ingestion of the iodophthalein, an initial series of

abdominal X-rays are taken, centered over the right upper quadrant.

A second series of X-rays may be taken 16-18 hours post-ingestion to assess gallbladder

emptying after a fatty meal.

Interpretation of Results:

A visualized, well-opacified gallbladder is indicative of a patent cystic duct and normal

concentrating function.

Non-visualization of the gallbladder may suggest cholecystitis, cystic duct obstruction, or

impaired liver function.[3]

Filling defects within the opacified gallbladder are indicative of gallstones.[2]

Protocol 2: Intravenous Cholecystography
Note: This method was less common due to a higher incidence of adverse reactions.

Patient Preparation:

The patient fasts for at least 4 hours prior to the procedure.

Administration:

A solution of sodium tetraiodophenolphthalein (up to 4 grams) in distilled water is

prepared.

The solution is administered intravenously at a very slow rate to minimize toxic effects.

Imaging Procedure:
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X-ray images are typically taken at 4, 8, and 24 hours post-injection to visualize the

gallbladder and biliary tree.
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Caption: Physiological pathway of iodophthalein from administration to imaging.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://academic.oup.com/bjr/article/17/194/60-61/7296983
https://radiopaedia.org/articles/oral-cholecystography
https://en.wikipedia.org/wiki/Cholecystography
https://pubmed.ncbi.nlm.nih.gov/6358555/
https://pubmed.ncbi.nlm.nih.gov/6358555/
https://www.ncbi.nlm.nih.gov/books/NBK470366/
https://pubmed.ncbi.nlm.nih.gov/36802890/
https://pubmed.ncbi.nlm.nih.gov/36802890/
https://pubmed.ncbi.nlm.nih.gov/360856/
https://pubmed.ncbi.nlm.nih.gov/360856/
https://pubs.rsna.org/doi/10.1148/4.2.83
https://www.benchchem.com/product/b7799380#protocol-for-using-iodophthalein-in-gallbladder-imaging
https://www.benchchem.com/product/b7799380#protocol-for-using-iodophthalein-in-gallbladder-imaging
https://www.benchchem.com/product/b7799380#protocol-for-using-iodophthalein-in-gallbladder-imaging
https://www.benchchem.com/product/b7799380#protocol-for-using-iodophthalein-in-gallbladder-imaging
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7799380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

